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Efficacy and Safety Comparison at a Glance

Parameter
Cefcapene Pivoxil
(5-day) [1]

Cefcapene Pivoxil
(10-day) [1]

Amoxicillin (10-day)
[1]

Bacteriological
Eradication Rate

93.8% 96.2% 91.7%

Clinical Cure Rate 100% 100% 100%

Relapse Rate 1.3% 4.0% 2.9%

Common Adverse
Effect(s)

Infrequent diarrhea Infrequent diarrhea Infrequent diarrhea;
Rash (8.0%)

Detailed Experimental Data and Protocols

For researchers, the context and methodology of the cited studies are critical for evaluation.

Clinical Trial: Cefcapene Pivoxil vs. Amoxicillin
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This prospective, multicenter, randomized, open-label comparative study provides the most direct evidence

for this comparison [1].

Objective: To compare the bacteriological and clinical efficacy and safety of a 5-day regimen of
cefcapene pivoxil (CFPN-PI) against 10-day regimens of either CFPN-PI or amoxicillin (AMPC) for

Group A Streptococcal (GAS) pharyngitis in children.
Patient Population: 250 children (aged 6 months to 12 years) with acute pharyngitis and a positive

throat culture for GAS.
Treatment Regimens:

Group 1 (n=82): CFPN-PI 9-10 mg/kg/day, three times daily for 5 days.
Group 2 (n=88): CFPN-PI 9-10 mg/kg/day, three times daily for 10 days.

Group 3 (n=80): AMPC, three times daily for 10 days (exact dosage not specified in abstract).
Primary Endpoints: Bacteriological eradication (negative throat culture) and clinical cure (resolution

of signs/symptoms) at the end of therapy.
Key Conclusion: The 5-day treatment with CFPN-PI was as efficacious in bacteriological eradication

and clinical response as the 10-day regimens of either CFPN-PI or AMPC.

The following diagram illustrates the design and key outcomes of this clinical trial:

Randomization

250 Children with GAS Pharyngitis
(Age: 6 months - 12 years, Positive Throat Culture)

Group 1 (n=82) Group 2 (n=88) Group 3 (n=80)

Cefcapene Pivoxil
9-10 mg/kg/TID

for 5 days

Cefcapene Pivoxil
9-10 mg/kg/TID

for 10 days

Amoxicillin
TID

for 10 days

Bacteriological Eradication: 93.8%
Clinical Cure: 100%

Relapse: 1.3%

Bacteriological Eradication: 96.2%
Clinical Cure: 100%

Relapse: 4.0%

Bacteriological Eradication: 91.7%
Clinical Cure: 100%

Relapse: 2.9%
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Supporting Study: Amoxicillin Dosing Frequency

Another study investigated the efficacy of different amoxicillin dosing frequencies using a more sensitive

molecular method, providing supplementary context for amoxicillin's performance [2].

Objective: To compare the effectiveness of once-daily (QD), twice-daily (BID), and thrice-daily (TID)

amoxicillin administration in eradicating GAS in pediatric pharyngitis using real-time PCR, which is
less affected by antibiotic suppression of growth than culture.

Methodology:
Patients: Children (≥3 years) with GAS pharyngitis.

Treatment: Amoxicillin (40-50 mg/kg/day) divided into QD, BID, or TID doses for 10 days.
Assessment: Throat swabs were collected before treatment, 1-3 days after treatment, and 9-

11 days after treatment. GAS bacterial load was quantified using real-time PCR targeting the
speB gene.

Key Finding: The once-daily (QD) regimen was as effective as the BID or TID regimens in achieving
negative PCR results and reducing bacterial load, suggesting that dosing frequency may not critically

impact efficacy.

The experimental workflow of this study is outlined below:
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Children with GAS Pharyngitis
(Positive Rapid Antigen and Culture Test)

Amoxicillin 40-50 mg/kg/day for 10 days

Dosing Regimen

Once Daily (QD) Twice Daily (BID) Thrice Daily (TID)

Throat Swab Sampling:
• Visit 1 (Pre-treatment)

• Visit 2 (1-3 days post-treatment)
• Visit 3 (9-11 days post-treatment)

DNA Extraction & Real-time PCR
(Quantification of GAS copies/μL)

Outcome: No significant difference
in bacterial load reduction

or negative PCR rates
between QD, BID, and TID groups.
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Shorter Course Efficacy: The primary study demonstrates that a 5-day course of cefcapene
pivoxil is non-inferior to a standard 10-day course of amoxicillin for treating GAS pharyngitis in
children, which could improve adherence and reduce overall drug exposure [1].

Safety Profile: Both drugs were well-tolerated, with diarrhea being infrequent in all groups. A notable
finding was a higher incidence of rash in the amoxicillin group (8.0%), a known side effect of

aminopenicillins [1] [3].
Considerations for Cefcapene Pivoxil: As an ester prodrug, its absorption is not compromised in

patients with soft stool or diarrhea, a relevant consideration in pediatric practice [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Cefcapene pivoxil hydrochloride hydrate vs amoxicillin

streptococcal pharyngitis]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b523075#cefcapene-pivoxil-hydrochloride-hydrate-vs-

amoxicillin-streptococcal-pharyngitis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.
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